Cas no 879996-73-3 (5-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic Acid)

• Product Name: 5-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic Acid
• CAS No: 879996-73-3
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• MDL: MFCD07367331
• CID: 870299
• PubChem ID: 12189275
• Update Time: 2025-11-06

5-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic acid
• 3-(2-FLUOROPHENYL)-PYRAZOLE-4-CARBOXYLIC ACID
• 5-(2-fluorophenyl)-1H-pyrazole-4-carboxylic acid
• F97913
• Z362114732
• 3-(2-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLICACID
• AKOS003672569
• 879996-73-3
• MFCD07367331
• BS-36923
• EN300-104990
• DTXSID60479733
• DB-347431
• DTXCID80430543
• 5-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic Acid

• MDL： MFCD07367331
• Inchi： 1S/C10H7FN2O2/c11-8-4-2-1-3-6(8)9-7(10(14)15)5-12-13-9/h1-5H,(H,12,13)(H,14,15)
• InChI Key： FWGJQQSTZGBXSI-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=C(C(=O)O)C=NN1

Computed Properties

• Exact Mass: 206.04900
• Monoisotopic Mass: 206.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.442
• Boiling Point: 417.522°C at 760 mmHg
• Flash Point: 206.31°C
• Refractive Index: 1.621
• PSA: 65.98000
• LogP: 1.91400
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles